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Compound of Interest

Compound Name: Polyvinyl alcohol

Cat. No.: B3426954 Get Quote

An In-depth Technical Guide to the Safe Handling of Polyvinyl Alcohol in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Polyvinyl alcohol
(PVA) in a laboratory setting. It is intended for professionals in research, science, and drug

development who work with this polymer. The following sections detail the physical and

chemical properties, toxicity, exposure limits, handling procedures, and emergency protocols

associated with PVA.

Chemical and Physical Properties
Polyvinyl alcohol is a water-soluble synthetic polymer.[1] Its properties can vary depending on

the degree of polymerization and hydrolysis.[2]
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Property Value References

Chemical Formula (C₂H₄O)ₓ [1]

Appearance

White to off-white, odorless,

amorphous powder or

granules.

[1][3]

Solubility

Soluble in water; solubility is

dependent on temperature and

degree of hydrolysis. Partially

hydrolyzed grades are soluble

in cold water, while fully

hydrolyzed grades require hot

water.[2][4][5] Insoluble in most

organic solvents.[4]

Melting Point

Approximately 200 °C (392

°F); decomposition begins

above this temperature.[1]

Density 1.19–1.31 g/cm³ [1]

Thermal Stability

Stable under normal

conditions.[6] Decomposition

begins at temperatures above

200°C, which can release

irritating gases and vapors,

including carbon oxides.[3][6]

NFPA 704 Rating
Health: 0, Flammability: 1,

Instability: 0
[7]

Toxicological Data and Occupational Exposure
Limits
PVA is generally considered to have low toxicity.[8][9] The primary hazard associated with

powdered PVA is dust inhalation, which is treated as a nuisance dust.[3]
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Acute Toxicity
Route Species LD50 References

Oral Rat > 10,000 mg/kg [3]

Oral Rat > 20,000 mg/kg [10]

Oral Mouse 14,700 mg/kg [10]

Dermal Rabbit > 7,490 mg/kg [3]

Health Effects
Inhalation: Inhalation of PVA dust may cause mechanical irritation to the respiratory tract.[11]

[12] It is generally considered a nuisance dust.[3]

Eye Contact: Direct contact with PVA powder or solutions may cause slight, transient

irritation.[3][13]

Skin Contact: Prolonged or repeated contact is not expected to cause significant skin

irritation.[3]

Ingestion: PVA has a low oral toxicity and is poorly absorbed by the gastrointestinal tract.[3]

Occupational Exposure Limits
While there is no specific OSHA PEL or ACGIH TLV for Polyvinyl alcohol, it is often regulated

as "Particulates Not Otherwise Classified" (PNOC) or nuisance dust.

Organization Limit Value

OSHA (PEL) Total Dust 15 mg/m³ (8-hour TWA)

Respirable Fraction 5 mg/m³ (8-hour TWA)

ACGIH (TLV) Inhalable particles 10 mg/m³ (8-hour TWA)

Personal Protective Equipment (PPE)
Appropriate PPE should be worn to minimize exposure to PVA dust and solutions.
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Recommended PPE for handling Polyvinyl alcohol.

Experimental Protocols
Preparation of a 4% (w/v) Polyvinyl Alcohol Solution
This protocol describes the preparation of a 4% PVA solution. The method may need to be

adjusted based on the specific grade of PVA used (e.g., partially vs. fully hydrolyzed).[9]

Workflow for preparing a 4% PVA solution.

Methodology:

Weighing: Accurately weigh 40 grams of PVA powder.

Dispersion: Add the PVA powder slowly to 1 liter of cold tap water in a suitable beaker while

stirring continuously. Good agitation is crucial to prevent the formation of clumps as the

particles swell.[5]

Heating: Heat the mixture to at least 85°C for partially hydrolyzed grades or 95°C for fully

hydrolyzed grades.[5]

Dissolution: Maintain the temperature and continue stirring for a minimum of 30 minutes, or

until the solution is clear and all particles have dissolved.[5]

Cooling and Storage: Allow the solution to cool to room temperature. Transfer the solution to

a clearly labeled and sealed container. To prevent bacterial growth, it is advisable to store the

solution in a refrigerator.[9]

Spill Cleanup Procedure
Prompt cleanup of PVA spills is necessary to prevent slip hazards, especially when wet, and to

minimize dust exposure.[3]

Workflow for cleaning up a PVA spill.

Methodology:

Personal Protection: Ensure appropriate PPE is worn before beginning cleanup.
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Dry Spills: For solid PVA spills, carefully sweep or vacuum the material to minimize dust

generation.[6] Avoid using compressed air for cleaning.[6]

Liquid Spills: For PVA solutions, absorb the spill with an inert material (e.g., sand,

vermiculite).

Decontamination: After the bulk of the material has been removed, clean the affected area

with water. Be aware that wet surfaces may become very slippery.[3]

Disposal: Collect the spilled material and absorbent in a sealed, labeled container for proper

disposal.[6]

Waste Disposal
PVA waste should be disposed of in accordance with local, state, and federal regulations.[3]

Methodology:

Solid Waste: Uncontaminated solid PVA can typically be disposed of as a non-hazardous

solid waste.[3]

Liquid Waste: Aqueous solutions of PVA should not be discharged into drains without

considering local regulations.[11] Some grades of PVA are biodegradable, but this may

require specific conditions found in wastewater treatment facilities.

Contaminated Waste: Any PVA waste that is contaminated with other hazardous materials

should be treated as hazardous waste and disposed of accordingly.

Containers: Empty containers should be handled as the substance itself until properly

cleaned or disposed of.[11]

Storage and Incompatibility
Proper storage is essential for maintaining the quality of PVA and ensuring safety.

Storage Conditions: Store PVA in a cool, dry, well-ventilated area in tightly sealed containers

to prevent moisture absorption and contamination.
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Incompatible Materials: Keep PVA away from strong oxidizing agents, strong acids, and

strong bases.[6]

Fire and Explosion Hazard
Combustibility: PVA is a combustible solid.[3]

Dust Explosion: Fine PVA dust can form an explosive mixture with air.[3][11] Therefore, it is

important to control dust generation and eliminate ignition sources in areas where PVA

powder is handled.[6]

Extinguishing Media: Use water, dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish fires involving PVA.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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